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Compound of Interest

Compound Name: DAC-2-25

Cat. No.: B606921 Get Quote

Introduction

DAC-2-25 is a small molecule modulator identified for its role in inducing a homeotic

transformation in Hydra, specifically causing the body column to transform into the tentacle

zone.[1] Its unique biological activity makes it a valuable tool for research in developmental

biology, regeneration, and cell fate determination.[2] Accurate and consistent experimental

results depend on the proper preparation, handling, and storage of DAC-2-25 stock solutions.

This document provides a detailed protocol for the preparation of stock solutions intended for

research use.

Data Presentation: Chemical and Physical Properties

A summary of the key properties of DAC-2-25 is provided below. Researchers should always

refer to the Certificate of Analysis (CoA) provided by the supplier for lot-specific information.
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Property Value Reference

IUPAC Name
6-(4-(dimethylamino)phenyl)-4-

methylpyridin-2-ol

Molecular Formula C14H16N2O [3]

Molecular Weight 228.29 g/mol [3]

CAS Number 1675245-09-6 [2]

Appearance Solid

Purity Typically ≥98% by HPLC [2]

Primary Solvent Dimethyl sulfoxide (DMSO) [2]

Storage (Solid)
Short-term: 0°C; Long-term:

-20°C or -80°C, desiccated
[2][3]

Storage (In Solution) -20°C or -80°C [2][3]

Experimental Protocols
I. Materials and Equipment

DAC-2-25 solid compound

Anhydrous/molecular biology grade Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes (amber or wrapped in foil)

Pipettes and sterile, filter-barrier pipette tips

Analytical balance (sensitive to at least 0.1 mg)

Vortex mixer

Optional: Sonicator bath

Personal Protective Equipment (PPE): safety glasses, lab coat, nitrile gloves
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II. Workflow for Stock Solution Preparation

The following diagram outlines the key steps for preparing a DAC-2-25 stock solution.
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Workflow for preparing DAC-2-25 stock solutions.

III. Step-by-Step Protocol for 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of DAC-2-25 in DMSO.

Safety First: Put on all required PPE. Handle the solid DAC-2-25 powder and DMSO solvent

inside a chemical fume hood.

Calculate Required Mass: Determine the mass of DAC-2-25 needed to achieve the desired

concentration and volume. The formula is: Mass (mg) = Molarity (mM) × Volume (mL) ×

Molecular Weight ( g/mol ) / 1000

Example for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM × 1 mL × 228.29 g/mol /

1000 = 2.28 mg

Weigh the Compound: Carefully weigh the calculated mass (e.g., 2.28 mg) of DAC-2-25
powder using an analytical balance and place it into a sterile microcentrifuge tube.

Add Solvent: Add the desired volume of high-purity DMSO (e.g., 1 mL) to the tube containing

the DAC-2-25 powder.

Dissolve the Compound: Close the tube tightly and vortex thoroughly. If the compound does

not dissolve completely, use a sonicator bath for short intervals until the solution is clear.

Visually inspect the solution against a light source to ensure no solid particles remain.

Aliquot for Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, dispense the stock solution into smaller, single-use aliquots (e.g., 10-20 µL) in

amber or foil-wrapped microcentrifuge tubes.

Store Properly: Label the aliquots clearly with the compound name, concentration, and date

of preparation. Store the aliquots in a freezer at -20°C for long-term storage.[2][3] For very

long-term storage, -80°C is recommended.

IV. Signaling Pathway Context

While the direct molecular target of DAC-2-25 is a subject of ongoing research, its effect is

observed in the context of developmental signaling pathways that control cell fate and
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patterning in Hydra. These pathways are complex and interconnected. The diagram below

represents a generalized logic of how a small molecule like DAC-2-25 might influence a cellular

outcome.
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Generalized pathway of small molecule action.

V. Safety and Handling

Researcher Protection: Always wear appropriate PPE, including a lab coat, safety glasses,

and chemical-resistant gloves, when handling DAC-2-25 and DMSO.
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Engineering Controls: Handle the powdered compound and prepare solutions in a well-

ventilated chemical fume hood to avoid inhalation of dust.

Solvent Hazard: DMSO is an aprotic solvent that can facilitate the absorption of chemicals

through the skin. Avoid direct skin contact with the solvent and the final solution.

Disposal: Dispose of all waste materials (tubes, tips, gloves) in accordance with local, state,

and federal regulations for chemical waste.

First Aid: In case of skin contact, wash immediately and thoroughly with soap and water. If

eye contact occurs, flush with copious amounts of water for at least 15 minutes and seek

medical attention. If inhaled or ingested, seek immediate medical attention.

Disclaimer: This protocol is intended for guidance in a research setting. Users should adapt it

as necessary based on their specific experimental needs and always adhere to institutional

safety guidelines. MedChemExpress (MCE) has not independently confirmed the accuracy of

these methods. They are for reference only.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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